BENGHE Foundational & Exploratory

Check Availability & Pricing

Literature Review of Muscomin Research: An
Assessment of Available Scientific Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction to Muscomin

Muscomin is a naturally occurring chemical compound classified as a homoisoflavanone.[1] It
is structurally identified as 5,8-dihydroxy-3-[(4-hydroxyphenyl)methyl]-6,7-dimethoxy-2,3-
dihydrochromen-4-one, with the molecular formula C18H1807.[1] This compound has been
detected in various plants, including certain herbs and spices. Chemical databases such as
PubChem and the Human Metabolome Database (HMDB) provide detailed information on its
physical and chemical properties.[1]

Table 1: Chemical and Physical Properties of Muscomin

Property Value Source
Molecular Formula C18H1807 PubChem[1]
Molecular Weight 346.3 g/mol PubChem[1]
Physical Description Solid HMDBJ1]
Melting Point 144.7 °C HMDBJ[1]
CAS Number 96910-98-4 PubChem[1]
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Availability of Research on Pharmacological Activity

A comprehensive review of scientific literature reveals a significant lack of published research
specifically investigating the pharmacological activities of Muscomin. While the compound has
been identified and cataloged, there is no readily available data on its mechanism of action,
specific signaling pathways it may modulate, or its potential therapeutic effects. Consequently,
information regarding experimental protocols, quantitative data from biological assays (e.g.,
IC50, binding affinities), and clinical trial data for Muscomin is not available.

The Human Metabolome Database explicitly states that "Based on a literature review very few
articles have been published on Muscomin." This scarcity of specific research into the
biological functions of Muscomin prevents the creation of an in-depth technical guide as
requested.

Research on the Broader Class of
Homoisoflavonoids

While research on Muscomin itself is absent, the broader class of compounds to which it
belongs, homoisoflavonoids, has garnered some scientific interest. Studies on various
homoisoflavonoids have suggested a range of potential biological activities, including:

Anti-inflammatory effects[2][3][4]

Antimicrobial properties[2][3][4]

Antimutagenic activity[3][4]

Antidiabetic potential[2][3][4]

Cytotoxic and anti-angiogenic effects[2]

For instance, a study on a synthetic homoisoflavanone isomer, SH-11052, demonstrated anti-
angiogenic activity by inhibiting pathways mediated by TNF-a and VEGF.[5] This research on a
related compound suggests that homoisoflavonoids as a chemical class may have therapeutic
potential worth exploring.
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Signaling Pathways of a Related Homoisoflavanone
(SH-11052)

To provide some context within the homoisoflavanone class, the signaling pathway affected by
the synthetic isomer SH-11052 is presented below. It is crucial to note that this pathway has
not been demonstrated for Muscomin and is provided for illustrative purposes only, based on
research into a related compound.

SH-11052 was found to inhibit the proliferation of human retinal microvascular endothelial cells
(HRECSs).[5] Its mechanism involves the inhibition of both TNF-a and VEGF-mediated
signaling. Specifically, SH-11052 was shown to decrease TNF-a induced p38 MAPK
phosphorylation and block TNF-a induced IkB-a degradation, which in turn reduces NF-kB
nuclear translocation.[5] It also inhibited VEGF-induced activation of Akt.[5]
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Caption: Inhibition of Angiogenic Pathways by SH-11052.

Conclusion

In summary, while Muscomin is a chemically defined natural product, there is a notable
absence of scientific literature detailing its biological effects, mechanism of action, or any
potential therapeutic applications. The core requirements for an in-depth technical guide,
including quantitative data, detailed experimental protocols, and specific signaling pathways for
Muscomin, cannot be met due to the lack of primary research. Future research may uncover
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the pharmacological properties of Muscomin, but at present, it remains an uncharacterized
compound from a biological perspective. The broader class of homoisoflavonoids, however,
shows promise and may warrant further investigation, potentially including Muscomin as a

subject of future studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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